N-Acetyl-3-sulfo-L-alanine

• IUPAC Name: (2R)-2-acetamido-3-sulfopropanoic acid
• InChI: InChI=1S/C5H9NO6S/c1-3(7)6-4(5(8)9)2-13(10,11)12/h4H,2H2,1H3,(H,6,7)(H,8,9)(H,10,11,12)/t4-/m0/s1
• InChI Key: JOOZPRJIUKWLDM-BYPYZUCNSA-N
• Canonical SMILES: CC(=O)NC(CS(=O)(=O)O)C(=O)O
• Isomeric SMILES: CC(=O)N[C@@H](CS(=O)(=O)O)C(=O)O
• Molecular Formula: C5H9NO6S
• DSSTOX Substance ID: DTXSID90823780
• Molecular Weight: 211.20 g/mol
• CAS RN: 79560-92-2

Description

“N-Acetyl-3-sulfo-L-alanine” is a chemical compound with the molecular formula C5H9NO6S. It is also known as "L-Alanine, N-acetyl-3-sulfo-".

Molecular Structure Analysis

The molecular structure of “this compound” consists of 5 carbon atoms, 9 hydrogen atoms, 1 nitrogen atom, 6 oxygen atoms, and 1 sulfur atom. The exact 3D structure is not available in the current literature.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” are not fully detailed in the available literature. It is known that the compound is stable under normal conditions.

Scientific Research Applications

Vibrational Spectroscopy in Protein and DNA Study

N-Acetyl-3-sulfo-L-alanine, along with other amino acids like L-alanine, L-tryptophan, and L-histidine, is studied using various spectroscopic methods. These include vibrational absorption, vibrational circular dichroism, Raman scattering, and others. This research contributes to understanding protein and DNA structure, hydration, and ligand binding. Advanced spectroscopic methods provide insights into the electronic properties and structural behavior of these molecules in various environments (Jalkanen et al., 2006).

NMR Studies on Peptides

The use of this compound in peptides, such as N-acetyl-L-alanyl-L-alanine methylamide, is explored through NMR (Nuclear Magnetic Resonance) spectroscopy. This technique aids in determining the structure and interaction dynamics within peptide molecules. Such studies are crucial for understanding the molecular basis of peptide behavior in biological systems (Asakura, 1981).

Osmoregulation in Methanogenic Archaea

Research on Methanosarcina mazei Go1, a methanogenic archaea, shows the substitution of N(epsilon)-acetyl-beta-lysine with glutamate and alanine for osmoregulation. This study highlights the versatility of amino acids like alanine in adapting to high-salt environments, providing insights into microbial survival strategies (Saum et al., 2009).

Studies on Sulfonamide Isosteres

The structural comparison between sulfonamide isostere-containing peptides like N-acetyl-tauryl-proline methylamide and peptides containing beta-alanine demonstrates the importance of isostere in conformations and potential applications in pharmaceuticals. These studies are pivotal in drug design and understanding molecular interactions (Moree et al., 2009).

Safety and Hazards

“N-Acetyl-3-sulfo-L-alanine” should be handled with care. It is recommended to avoid contact with skin and eyes, avoid ingestion and inhalation, and avoid dust formation. It is not known to be hazardous to the environment.

Mechanism of Action

Target of Action

N-Acetyl-3-sulfo-L-alanine, also known as (2R)-2-acetamido-3-sulfopropanoic acid, is a small molecule that primarily targets the enzyme Aldose reductase . Aldose reductase is an enzyme involved in the polyol pathway, a secondary route for glucose metabolism .

Mode of Action

It is known that it interacts with its target, aldose reductase, and may inhibit its activity . This interaction and potential inhibition can lead to changes in the metabolic processes within the cell .

Biochemical Pathways

This compound is involved in the metabolism of amino acids, specifically alanine . It is a product of the enzyme ribosomal alanine N-acetyltransferase, which catalyzes the transfer of the acetyl group of acetyl CoA to proteins bearing an N-terminal alanine . This process is part of the broader biochemical pathways of protein synthesis and modification .

Pharmacokinetics

It is known that the compound is a small molecule, which typically allows for good absorption and distribution within the body .

Result of Action

The molecular and cellular effects of this compound’s action are largely dependent on its interaction with Aldose reductase . By potentially inhibiting this enzyme, this compound can affect glucose metabolism and other related cellular processes .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the pH and temperature of the environment can affect the compound’s stability and activity. Additionally, the presence of other molecules or compounds can also impact the action of this compound .